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Cat. No.: B10814485

Tenacissoside G: A Comprehensive Technical
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Tenacissoside G, a C21 steroidal glycoside isolated from the traditional medicinal plant
Marsdenia tenacissima, has emerged as a compound of significant interest due to its potent
anti-inflammatory and potential anti-cancer properties. This technical guide provides a detailed
overview of the chemical structure, physicochemical properties, and biological activities of
Tenacissoside G. A key focus is its mechanism of action, particularly its role in modulating the
NF-kB signaling pathway in the context of osteoarthritis. This document also includes detailed
experimental protocols for in vitro and in vivo studies, providing a valuable resource for
researchers investigating the therapeutic potential of this natural product.

Chemical Structure and Physicochemical Properties

Tenacissoside G is a complex steroidal glycoside. Its chemical structure and key
physicochemical properties are summarized below.

Chemical Structure:

A 2D representation of the chemical structure of Tenacissoside G is provided in Figure 1.
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(Figure 1: 2D Chemical Structure of Tenacissoside G) A visual representation of the molecule
is crucial for understanding its steric and electronic properties, which underpin its biological
activity.

Physicochemical Data:

The known physicochemical properties of Tenacissoside G are presented in Table 1 for easy

reference.
Property Value Reference
Molecular Formula C42H64014 [1]
Molecular Weight 792.96 g/mol [2]
CAS Number 191729-43-8 [2]
Appearance Solid Powder [2]
Purity >98% [2]
- Soluble in DMSO, Pyridine,
Solubility
Methanol, Ethanol.
Store at 2-8°C for up to 24
months. For solutions, store as
Storage

aliquots at -20°C for up to two

weeks.

Biological and Pharmacological Properties

Tenacissoside G has demonstrated significant biological activities, primarily centered around
its anti-inflammatory effects. It has also been noted for its ability to reverse multidrug resistance
in cancer cells.

Anti-inflammatory Activity:

The most well-documented biological activity of Tenacissoside G is its anti-inflammatory
effect, particularly in the context of osteoarthritis (OA). Studies have shown that Tenacissoside
G can alleviate the symptoms of OA by inhibiting the inflammatory cascade.
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Mechanism of Action: Inhibition of the NF-kB Signaling Pathway

The anti-inflammatory effects of Tenacissoside G are largely attributed to its ability to
suppress the activation of the Nuclear Factor-kappa B (NF-kB) signaling pathway. NF-kB is a
key transcription factor that regulates the expression of numerous pro-inflammatory genes. In
inflammatory conditions like osteoarthritis, the activation of NF-kB in chondrocytes leads to the
production of inflammatory cytokines and matrix-degrading enzymes, ultimately causing
cartilage destruction. Tenacissoside G intervenes in this process, as depicted in the signaling
pathway diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 191729-43-8 | Tenacissoside G [phytopurify.com]
e 2. Tenacissoside G | CAS:191729-43-8 | Manufacturer ChemFaces [chemfaces.com]

« To cite this document: BenchChem. [Chemical structure and properties of Tenacissoside G].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814485#chemical-structure-and-properties-of-
tenacissoside-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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